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Compound of Interest

Compound Name: 5-Methylheptanal

Cat. No.: B13604506

For Immediate Release

This document provides detailed application notes and experimental protocols for the synthesis
of 5-methylheptanal, a valuable aldehyde in the fields of fragrance, flavor, and pharmaceutical
research. The following sections outline two primary synthetic methodologies: the oxidation of
5-methylheptan-1-ol and the hydroformylation of 4-methyl-1-hexene. These protocols are
intended for use by researchers, scientists, and drug development professionals.

Physicochemical Properties of 5-Methylheptanal

A summary of the key physicochemical properties of 5-methylheptanal is presented in the
table below for easy reference.
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Property Value

IUPAC Name 5-methylheptanal
Molecular Formula CsH160

Molecular Weight 128.21 g/mol [1]

CAS Number 75579-88-3

Appearance Colorless liquid (predicted)
Boiling Point Not specified

Solubility Soluble in organic solvents

Synthetic Protocols

Two effective methods for the synthesis of 5-methylheptanal are detailed below. The choice of
method may depend on the availability of starting materials, desired scale, and equipment.

Protocol 1: Oxidation of 5-Methylheptan-1-ol

This protocol describes the synthesis of 5-methylheptanal via the oxidation of the
corresponding primary alcohol, 5-methylheptan-1-ol. Several modern oxidation reagents can
be employed for this transformation, offering high selectivity and mild reaction conditions. The
Dess-Martin Periodinane (DMP) oxidation is highlighted here due to its efficiency and tolerance
of various functional groups.[2][3]

Reaction Scheme:

5-Methylheptan-1-ol I

r——————- 5-Methylheptanal

Dess-Martin Periodinane (DMP)
Dichloromethane (DCM)
Room Temperature
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Caption: Oxidation of 5-methylheptan-1-ol to 5-methylheptanal.

Experimental Protocol: Dess-Martin Periodinane (DMP)
Oxidation

o Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g.,
nitrogen or argon), dissolve 5-methylheptan-1-ol (1.0 eq) in anhydrous dichloromethane
(DCM).

o Reagent Addition: To the stirred solution at room temperature, add Dess-Martin Periodinane
(1.1 - 1.5 eq) portion-wise. The reaction is typically complete within 1-3 hours. Progress can
be monitored by thin-layer chromatography (TLC).

o Work-up: Upon completion, the reaction mixture is diluted with diethyl ether and quenched by
the addition of a saturated aqueous solution of sodium bicarbonate (NaHCOs) and sodium
thiosulfate (Na2S203). Stir vigorously until the solid dissolves.

o Extraction: Separate the organic layer, and extract the aqueous layer with diethyl ether.

 Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate
(Na2S0a), filter, and concentrate under reduced pressure. The crude 5-methylheptanal can
be further purified by column chromatography on silica gel.

Alternative Oxidation Methods:

o Swern Oxidation: This method utilizes dimethyl sulfoxide (DMSO) activated by oxalyl chloride
or trifluoroacetic anhydride at low temperatures (-78 °C), followed by the addition of a
hindered base like triethylamine.[4][5][6][7] It is a very mild and effective method for
preparing aldehydes.[4][6]

e Pyridinium Chlorochromate (PCC) Oxidation: PCC is a milder alternative to other chromium-
based oxidants and can effectively oxidize primary alcohols to aldehydes in
dichloromethane.

Protocol 2: Hydroformylation of 4-Methyl-1-hexene
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Hydroformylation, also known as the oxo process, is a powerful industrial method for the
synthesis of aldehydes from alkenes.[8] This protocol outlines the rhodium-catalyzed
hydroformylation of 4-methyl-1-hexene to produce 5-methylheptanal. The reaction involves
the addition of a formyl group and a hydrogen atom across the double bond of the alkene.

Reaction Scheme:

4-Methyl-1-hexene I

- ———————

, 5-Methylheptanal

CO, H2
Rh-catalyst (e.g., Rh(CO)z(acac))
Ligand (e.g., PPhs)
Solvent, Heat, Pressure
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Caption: Hydroformylation of 4-methyl-1-hexene.

Experimental Protocol: Rhodium-Catalyzed
Hydroformylation

o Catalyst Preparation: In a high-pressure reactor, the rhodium precursor (e.g.,
Rh(CO)z(acac)) and a suitable phosphine ligand (e.g., triphenylphosphine) are dissolved in
an appropriate solvent (e.g., toluene).

e Reaction Setup: The substrate, 4-methyl-1-hexene, is added to the reactor.

e Reaction Conditions: The reactor is pressurized with a mixture of carbon monoxide (CO) and
hydrogen (Hz2) (syngas), typically in a 1:1 ratio. The reaction is then heated to the desired
temperature (e.g., 80-120 °C) with vigorous stirring. The pressure is maintained throughout
the reaction.

o Work-up and Purification: After the reaction is complete (monitored by GC analysis), the
reactor is cooled, and the excess gas is carefully vented. The solvent is removed under
reduced pressure, and the resulting crude product can be purified by distillation or column
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chromatography to yield 5-methylheptanal. The ratio of linear to branched aldehyde
products can be influenced by the choice of catalyst, ligand, and reaction conditions.

Data Presentation

Quantitative data for the synthesis of 5-methylheptanal via the described methods are
summarized below. Please note that yields are highly dependent on the specific reaction
conditions and purification methods.

Synthesis Starting . . .
. Key Reagents Typical Yield Purity
Method Material
) >90% (literature )
o 5-Methylheptan- Dess-Martin o High, after
DMP Oxidation o for similar
1-ol Periodinane chromatography
alcohols)
Variable _
) 4-Methyl-1- CO, Hz, Rh- Requires
Hydroformylation (dependent on o
hexene catalyst - purification
conditions)

Experimental Workflow Visualization

The general workflow for the synthesis and purification of 5-methylheptanal is depicted below.
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Caption: General workflow for the synthesis of 5-methylheptanal.

Applications

5-Methylheptanal is a chiral aldehyde that finds applications in:
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e Fragrance and Flavor Industry: As a component in the formulation of various scents and
tastes.

o Pharmaceutical Synthesis: As a building block for the synthesis of more complex and
biologically active molecules. Its aldehyde functionality allows for a variety of subsequent
chemical transformations.

o Research and Development: As a starting material or intermediate in the exploration of new
chemical entities.

This document is intended to provide a comprehensive guide for the synthesis of 5-
methylheptanal. Researchers should always adhere to standard laboratory safety procedures
and consult relevant safety data sheets (SDS) for all chemicals used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13604506?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13604506?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

